Cas no 1353855-16-9 (3-Methoxy-4-cyclopropylbromobenzene)

• Product Name: 3-Methoxy-4-cyclopropylbromobenzene
• CAS No: 1353855-16-9
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• MDL: MFCD21099971
• CID: 4696051
• PubChem ID: 66520821
• Update Time: 2025-05-20

3-Methoxy-4-cyclopropylbromobenzene Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-cyclopropylbromobenzene
• CS-0194346
• AT34345
• AKOS015946096
• MFCD21099971
• 4-bromo-1-cyclopropyl-2-methoxybenzene
• SCHEMBL18123010
• 1353855-16-9

• MDL： MFCD21099971
• Inchi： 1S/C10H11BrO/c1-12-10-6-8(11)4-5-9(10)7-2-3-7/h4-7H,2-3H2,1H3
• InChI Key： IZWVXGIIZQDRBT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)C1CC1

Computed Properties

• Exact Mass: 225.99933g/mol
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 3.5

Additional information on 3-Methoxy-4-cyclopropylbromobenzene

Professional Introduction to 3-Methoxy-4-cyclopropylbromobenzene (CAS No. 1353855-16-9)

3-Methoxy-4-cyclopropylbromobenzene, a compound with the chemical identifier CAS No. 1353855-16-9, is a significant molecule in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the class of aryl bromides and features a unique structural motif that makes it a valuable intermediate in the development of various bioactive molecules. The presence of both a methoxy group and a cyclopropyl substituent on a brominated benzene ring imparts distinct electronic and steric properties, which are highly relevant for medicinal chemistry applications.

The structural framework of 3-Methoxy-4-cyclopropylbromobenzene consists of a benzene ring substituted at the 3-position with a methoxy group (-OCH₃) and at the 4-position with a cyclopropyl group. The bromine atom at the 1-position serves as a reactive handle for further functionalization, enabling the synthesis of more complex molecules through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many pharmacologically active compounds.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from aryl bromides due to their versatility and synthetic accessibility. The compound 3-Methoxy-4-cyclopropylbromobenzene has been explored in several research studies as a precursor for designing small-molecule inhibitors targeting various biological pathways. For instance, its derivatives have shown promise in modulating kinases and other enzyme systems involved in cancer progression. The cyclopropyl group, in particular, has been recognized for its ability to enhance binding affinity and selectivity, making it an attractive feature for drug design.

The methoxy group on the benzene ring also plays a crucial role in influencing the electronic properties of the molecule. Electron-donating groups like methoxy tend to increase the electron density on the aromatic ring, which can be exploited to modulate reactivity in subsequent synthetic steps. This characteristic has been leveraged in the synthesis of more complex heterocyclic compounds, where the methoxy group can serve as a directing group for metal-catalyzed reactions.

One notable application of 3-Methoxy-4-cyclopropylbromobenzene is in the synthesis of substituted flavonoids, which are known for their wide range of biological activities including antioxidant, anti-inflammatory, and anticancer properties. By employing palladium-catalyzed cross-coupling reactions, researchers have been able to introduce various substituents at different positions of the flavonoid core using this brominated intermediate. Such modifications have led to the discovery of novel compounds with enhanced pharmacological profiles.

The cyclopropyl moiety is particularly interesting from a structural perspective. Cyclopropane rings are known for their high strain energy, which can be exploited to enhance binding interactions between small molecules and biological targets. In drug design, incorporating cyclopropane units can lead to increased binding affinity and reduced metabolic liability. The presence of this motif in 3-Methoxy-4-cyclopropylbromobenzene makes it a valuable building block for developing next-generation therapeutics.

Recent advancements in computational chemistry have also contributed to the growing interest in this compound. Molecular modeling studies have demonstrated that derivatives of 3-Methoxy-4-cyclopropylbromobenzene can effectively interact with specific amino acid residues in protein targets, suggesting their potential as lead compounds for drug discovery. These studies often involve virtual screening and docking simulations to identify optimal molecular architectures that maximize binding affinity and selectivity.

The synthesis of 3-Methoxy-4-cyclopropylbromobenzene itself is an elegant example of modern organic synthesis techniques. Traditional methods typically involve bromination followed by selective methylation and cyclopropanation steps. However, recent reports have highlighted more efficient synthetic routes that minimize byproduct formation and improve yields. These improvements are crucial for large-scale production and ensure that researchers have access to high-purity material for their studies.

In conclusion, 3-Methoxy-4-cyclopropylbromobenzene (CAS No. 1353855-16-9) is a versatile intermediate with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for constructing complex bioactive molecules through various synthetic transformations. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in discovering new therapeutic agents that address unmet medical needs.